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Compound of Interest

Compound Name: Berninamycin B

Cat. No.: B15175449 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Berninamycin is a thiopeptide antibiotic produced by Streptomyces bernensis.[1] It belongs to a

class of ribosomally synthesized and post-translationally modified peptides (RiPPs) known for

their complex structures, featuring a unique oxazolyl-thiazolyl-pyridine core within a 35-

membered macrocycle.[2][3] Berninamycin exhibits potent activity against Gram-positive

bacteria, including clinically significant strains like methicillin-resistant Staphylococcus aureus

(MRSA).[2] Its specific mode of action, which involves targeting a precise location on the

bacterial ribosome, makes it an invaluable tool for researchers studying the mechanics of

protein synthesis, ribosome structure-function relationships, and for developing novel

antimicrobial agents.

2. Mechanism of Action

Berninamycin exerts its antibiotic effect by inhibiting bacterial protein synthesis.[4] Its

mechanism is highly specific, providing a clear point of intervention for probing ribosomal

function.

Target Site: The primary target of Berninamycin is the 50S subunit of the bacterial 70S

ribosome.[2][5]
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Binding Pocket: It binds to a conserved region of the 23S ribosomal RNA (rRNA) in a

complex with ribosomal protein L11.[1][5] This binding site is also the target for the related

thiopeptide antibiotic, thiostrepton.[1]

Inhibitory Effect: By binding to the 23S/L11 complex, Berninamycin affects the function of the

ribosomal A-site (aminoacyl-tRNA binding site).[1][5] This interaction sterically hinders the

binding of elongation factors (such as EF-Tu) to the ribosome, thereby preventing the

delivery of aminoacyl-tRNA to the A-site and halting the elongation phase of protein

synthesis.[2]
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Mechanism of Berninamycin B Action
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Toeprinting Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The mode of action of berninamycin and mechanism of resistance in the producing
organism, Streptomyces bernensis - PubMed [pubmed.ncbi.nlm.nih.gov]

2. The posttranslational modification cascade to the thiopeptide berninamycin generates
linear forms and altered macrocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. pubs.acs.org [pubs.acs.org]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes & Protocols: Using Berninamycin B
as a Probe for Ribosomal Function]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175449#using-berninamycin-b-as-a-probe-for-
ribosomal-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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